Cas no 82360-09-6 (Carbamothioic acid,O-(2-methylpropyl) ester)

• Product Name: Carbamothioic acid,O-(2-methylpropyl) ester
• CAS No: 82360-09-6
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 708385
• PubChem ID: 5367204
• Update Time: 2025-04-19

Carbamothioic acid,O-(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,O-(2-methylpropyl) ester
• O-(2-methylpropyl) carbamothioate
• Carbamothioic acid,O-isobutyl ester
• Isobutylxanthogenamid
• Monothiocarbamidsaeure-O-isobutylester
• O-isobutylthionocarbamate
• thiocarbamic acid O-isobutyl ester
• Thiocarbamidsaeure-O-isobutylester
• SCHEMBL9179255
• O-(2-Methylpropyl) ester of carbamothioic acid
• AKOS006342412
• Carbamothioic acid, O-(2-methylpropyl) ester
• o-Isobutyl thiocarbamate #
• GUDSVAAQCROZJY-UHFFFAOYSA-N
• 82360-09-6
• DTXSID90418635
• Carbamothioic acid, O-isobutyl ester

• Inchi： 1S/C5H11NOS/c1-4(2)3-7-5(6)8/h4H,3H2,1-2H3,(H2,6,8)
• InChI Key： GUDSVAAQCROZJY-UHFFFAOYSA-N
• SMILES： S=C(N)OCC(C)C

Computed Properties

• Exact Mass: 133.05600
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.34000
• LogP: 1.60290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters